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Introduction:

The Rydberg constant, symbolized as Re or R_H, is a fundamental physical constant that is
pivotal in the field of atomic spectroscopy.[1][2] It empirically and theoretically describes the
wavelengths of spectral lines for hydrogen and hydrogen-like atoms.[2][3] Understanding and
utilizing the Rydberg constant is essential for the analysis of atomic spectra, which forms the
basis for numerous analytical techniques. While direct determination of the Rydberg constant
may not be a daily task in a drug development lab, the principles it embodies—quantized
energy levels and the relationship between atomic structure and light emission—are
foundational to many advanced spectroscopic methods used for elemental analysis, purity
testing, and structural elucidation.[4][5]

These application notes provide detailed protocols for the experimental determination of the
Rydberg constant and its use in identifying elements, offering a practical framework for
researchers and a foundational understanding for professionals in applied scientific fields.
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Application Note 1: Experimental Determination of
the Rydberg Constant

Principle:

The Rydberg constant can be determined by measuring the wavelengths of the spectral lines
in the visible portion of the hydrogen atomic spectrum, known as the Balmer series.[6][7] When
hydrogen gas is excited by an electrical discharge, its electrons transition to higher energy
levels. As they relax to lower levels, they emit photons of specific wavelengths.[5] For the
Balmer series, the final energy level is n=2.[8] By passing this light through a diffraction grating,
the distinct spectral lines can be separated and their diffraction angles measured.[9][10] Using
the grating equation, the wavelengths of these lines can be calculated. These experimental
wavelengths are then used in the Rydberg formula to determine the value of the Rydberg
constant.[11]

Experimental Protocol:

This protocol details the determination of the Rydberg constant using a diffraction grating
spectrometer and a hydrogen discharge lamp.

1. Apparatus:

o High-voltage power supply[10]

e Hydrogen discharge tube[12]

e Helium or Mercury discharge tube (for calibration)[13][14]
¢ Spectrometer with a diffraction grating[9]

o Meter stick or integrated angular scale[14]

o UV safety glasses[12]

2. Experimental Workflow Diagram:
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Caption: Experimental workflow for determining the Rydberg constant.
3. Procedure:
e Part A: Calibration of the Diffraction Grating

o Setup: Assemble the spectrometer, ensuring the collimator, grating, and telescope are
aligned. Place the helium (or mercury) discharge tube at the focal point of the collimator
lens.[13]

o Safety: Wear UV safety glasses. The discharge lamps operate at high voltage and
become hot; do not touch the tubes.[10][12]

o Observation: Turn on the power supply. Observe the spectral lines through the telescope.
You should see several bright, distinct colored lines.[14]

o Measurement: Measure the diffraction angle () for each of the known spectral lines on
both the left and right sides of the central maximum (zeroth order).[9]

o Calculation: Use the known wavelengths of the helium/mercury lines and the grating
equation (d * sin(B) = mA, where m=1 for the first order) to calculate the grating spacing,
'd'. Average the values obtained from all measured lines to get a precise value for 'd".[15]

o Part B: Measurement of the Hydrogen Spectrum

o Setup: Carefully replace the calibration lamp with the hydrogen discharge tube without
altering the spectrometer alignment.[14]
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o Observation: Turn on the power supply. Observe the four visible lines of the Balmer series:
red (H-a), blue-green (H-B), and two violet lines (H-y, H-8).[6][12]

o Measurement: Precisely measure the diffraction angle (8) for each of the four Balmer
lines, again on both the left and right sides of the central maximum.[9]

4. Data Analysis & Presentation:

o Calculate Wavelengths: For each measured angle 6 for the hydrogen lines, calculate the
corresponding wavelength (A) using the grating equation and the value of 'd' determined
during calibration.[11]

o Calculate the Rydberg Constant: Use the Rydberg formula for the Balmer series: 1/A=R_H
*(1/22 - 1/n2), where n = 3, 4, 5, 6 for the H-a, H-3, H-y, and H-d lines, respectively.[8]

» Graphical Method: A more accurate determination can be made graphically. Rearrange the
Rydberg formula into the form of a straight line (y = mx + ¢): 1/A=R_H * (1/4 - 1/n?). Plot 1/A
on the y-axis against (1/4 - 1/n2) on the x-axis. The data should fall on a straight line passing
through the origin, and the slope of this line is the Rydberg constant, R_H.[7][11]

o Compare with Accepted Value: Compare your experimentally determined value with the
accepted value for the Rydberg constant, Reo = 10,973,731.56816 m~1.[1]

Data Tables:

Table 1: Calibration Data (Example using Helium)

Calculated

Known He Measured Measured .
. Average Angle, Grating
Wavelength Angle Left,0_L Angle Right, .
. . 0_avg (°) Spacing, d

(nm) ) 9_R(°)

(nm)
447.1
501.6
587.6
667.8
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| ||| Average 'd"| |

Table 2: Hydrogen Balmer Series Data and Rydberg Constant Calculation

Calculate
Measured Wavenum
Balmer d R_H from
. n Angle, ber, 1/A (1/4 - 1In?) .
Line . Waveleng line (m~?)
6_avg (°) (m™)
th, A (nm)
H-a (Red) 3 0.1389
H-B (Blue-
P 4 0.1875
Green)
H-y (Violet) 5 0.2100
H-6 (Violet) 6 0.2222
Average
R_H

[111]]R_H from Graph Slope | |

Application Note 2: Identification of Hydrogenic lons

Principle:

The Rydberg formula can be generalized to apply to hydrogenic (or hydrogen-like) ions, which
are atoms with only one electron, such as He*, Li2*, etc.[3] The formula is modified to include
the atomic number (Z), which is the number of protons in the nucleus.[16]

Generalized Rydberg Formula:1/A = Z2 * Roeo * (1/n12 - 1/n2?)[3]

By analyzing the emission spectrum of a sample (e.g., from an astrophysical source or a high-
temperature plasma), it is possible to identify the presence of hydrogenic ions. If a series of
spectral lines fits the pattern predicted by the Rydberg formula, the ratio of the wavenumbers of
these lines to the corresponding lines in the hydrogen spectrum will reveal Z2. This allows for
the positive identification of the element.[4]
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Protocol Outline:

Acquire Spectrum: Obtain a high-resolution emission spectrum of the unknown sample.

« ldentify Series: Search the spectrum for series of lines whose spacing and intensity

decrease in a regular pattern, similar to the hydrogen series.

o Calculate Wavenumbers: Determine the precise wavenumbers (1/A) for the lines in the

candidate series.

o Test the Relationship: For a suspected series, calculate the ratio of the experimental
wavenumbers to the wavenumbers of the corresponding hydrogen series (e.g., Balmer). If
the ion is hydrogenic, this ratio should be constant and equal to Z2.

« ldentify the lon: The integer value of Z identifies the element (e.g., Z=2 for He+, Z=3 for Li%*).

Logical Relationship Diagram:
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Experimental Inputs

Measured Wavelength (A) Assigned Quantum Numbers (ni1, n2)

Calculation using Rydberg Formula

1/A = Z2* Roo * (112 - 1/n2?)

Rearrange

Identification

Solve for z2

ake Square Root

Determine Z

Z=1->H
Z=2 -> He*
Z=3 > Liz+

Identify Element

Click to download full resolution via product page

Caption: Logical process for identifying hydrogenic ions.

Data Presentation:

Table 3: Theoretical Wavelengths for Balmer-like Series (n1=2, n2=3) of Hydrogenic lons
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. Theoretical
lon Atomic Number (Z) 22
Wavelength (nm)
H 1 1 656.3
He+ 2 4 164.1
Liz* 3 9 72.9

| Bes* | 4|16 | 41.0 |

This table can be used to compare experimental findings and guide the identification of an
unknown hydrogenic ion from its spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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